molecular formula C10H9NO3 B2829792 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid CAS No. 1779370-06-7

3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Cat. No. B2829792
CAS RN: 1779370-06-7
M. Wt: 191.186
InChI Key: HUBIWGYGIXZCDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a chemical compound with a molecular weight of 191.19 . It is a powder at room temperature . This compound is a part of the large group of natural products known as 1,2,3,4-tetrahydroisoquinolines (THIQ), which are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .


Synthesis Analysis

The synthesis of 1,2,3,4-tetrahydroisoquinoline derivatives has been achieved through various methods such as the Pictet-Spengler and Bischler-Nepieralski reactions . Recent approaches include enyne metathesis, [2 + 2 + 2] cycloaddition, and the Diels-Alder reaction . The synthesis of these compounds involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent .


Molecular Structure Analysis

The InChI code for 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is 1S/C10H9NO3/c12-8-5-6-3-1-2-4-7 (6)9 (11-8)10 (13)14/h1-4,9H,5H2, (H,11,12) (H,13,14) . This indicates the presence of 10 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms in the molecule .


Physical And Chemical Properties Analysis

3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is a powder at room temperature . It has a molecular weight of 191.19 . The compound is stored at room temperature .

Scientific Research Applications

  • Drug Synthesis and Medicinal Chemistry Example: Derivatives of this compound have been investigated for their anticancer properties.
  • Anticancer Agents Mechanisms: They interfere with DNA repair pathways and transcription processes, making them promising candidates for cancer therapy.
  • Neurodegenerative Disorders

    • Biological Activities : These compounds may modulate neurotransmitter systems and protect neurons from oxidative stress .
  • Protein-Ligand Interactions Techniques: Techniques like NMR spectroscopy and X-ray crystallography reveal binding modes.
  • Chemical Biology and Enzyme Inhibition Therapeutic Potential: Enzyme inhibitors may lead to new treatments for various diseases.
  • Natural Product Synthesis Applications: Total synthesis of natural products benefits from their strategic incorporation.

Safety and Hazards

The safety information for 3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

3-oxo-2,4-dihydro-1H-isoquinoline-1-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO3/c12-8-5-6-3-1-2-4-7(6)9(11-8)10(13)14/h1-4,9H,5H2,(H,11,12)(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUBIWGYGIXZCDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=CC=CC=C2C(NC1=O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

191.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

CAS RN

1779370-06-7
Record name 3-oxo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.